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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121 Get Quote

An In-depth Technical Guide on the GHS Hazard Classification of Octamethyltrisiloxane for

Laboratory Safety

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for octamethyltrisiloxane (CAS No. 107-

51-7). The information is intended to support laboratory safety protocols and risk assessments

for professionals handling this substance.

GHS Hazard Classification Summary
Octamethyltrisiloxane is classified under GHS primarily for its physical hazard as a flammable

liquid.[1][2][3] While it is generally not classified for acute health hazards,[1][2] recent

regulatory assessments have identified significant environmental concerns regarding its

persistence and bioaccumulative properties.[4][5][6]

GHS Label Elements:

Pictogram:

GHS02: Flame

Signal Word: Warning[1]
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Hazard Statements:

H226: Flammable liquid and vapor.[1][2][3][7]

H413: May cause long lasting harmful effects to aquatic life.[8][9]

Precautionary Statements:

Prevention: P210, P233, P240, P241, P242, P243, P273, P280[1][2][8]

Response: P303+P361+P353, P370+P378[1][2]

Storage: P403+P235[1][7]

Disposal: P501[1][7]

The following diagram illustrates the logical flow from substance properties to its GHS

classification.
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Caption: GHS classification workflow for Octamethyltrisiloxane.
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The following tables summarize the key quantitative data used for the hazard classification of

octamethyltrisiloxane.

Physical and Chemical Properties
Property Value Source

CAS Number 107-51-7 [1][2][10][11][12][13]

Molecular Formula C₈H₂₄O₂Si₃ [1][8][12][13]

Molecular Weight 236.53 g/mol

Appearance Clear, colorless liquid [10][12]

Melting Point -82 °C [3][12][13]

Boiling Point 153 °C [3][12][13]

Density 0.820 g/mL at 25 °C [2][10][12]

Flash Point 29 °C (84.2 °F) [2]

Vapor Density >1 (air=1) [10][13]

Toxicological Data
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Endpoint Species Route Value Classification

Acute Oral

Toxicity (LD50)
Rat Oral > 5000 mg/kg Not Classified[1]

Acute Dermal

Toxicity (LD50)
Rat Dermal > 2000 mg/kg bw Not Classified

Acute Inhalation

Toxicity (LC50)
Rat Inhalation > 22.6 mg/L (4h) Not Classified

Skin

Corrosion/Irritatio

n

Animal Models Dermal Not an irritant
Not Classified[1]

[10]

Eye

Damage/Irritation
- Eye Contact

May cause slight,

transient

discomfort

Not Classified[1]

[10]

Reproductive/De

velopmental

Toxicity

(NOAEC)

Rat Inhalation
31.0 mg/L (3200

ppm)
Not Classified

Environmental Hazard Data
Endpoint Finding Classification

Persistence Very Persistent (vP) SVHC Candidate[4][6]

Bioaccumulation Very Bioaccumulative (vB) SVHC Candidate[4][6]

Aquatic Toxicity
May cause long lasting harmful

effects

Aquatic Chronic, Category 4

(H413)[8]

Experimental Protocol Overview
Detailed, proprietary experimental protocols for the toxicological studies cited are not publicly

available. However, the studies were conducted in accordance with established OECD

(Organisation for Economic Co-operation and Development) Test Guidelines, which are the

international standard for chemical safety testing.
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Acute Inhalation Toxicity (OECD TG 403): This guideline describes a method to assess the

hazard of a substance when inhaled for a short duration. In the cited study, rats were

exposed via whole-body inhalation to the chemical vapor for 4 hours. The key outcome is the

LC50, which is the concentration that is lethal to 50% of the test animals. For

octamethyltrisiloxane, the LC50 was greater than the highest concentration tested (22.6

mg/L), leading to a "Not Classified" determination.

Repeated Dose 28-day Oral Toxicity (OECD TG 407): This test is designed to provide

information on the possible health hazards arising from repeated exposure to a substance

over a longer period. In the study, rats were administered the chemical daily via oral gavage

for 28 days at various dose levels. Effects on body weight, food consumption, and organ

pathology were monitored. The primary effect noted was increased liver weight at higher

doses (≥250 mg/kg bw/day), but no severe systemic toxicity was observed.

Combined Repeated Dose/Reproductive/Developmental Toxicity (OECD TG 422): This

screening test provides initial information on repeated dose toxicity as well as potential

effects on reproduction and development. Rats were exposed to the chemical vapor for 6

hours per day, 7 days a week, over a 28 or 42-day period that included mating, gestation,

and lactation. No treatment-related adverse effects on reproductive or developmental

parameters were reported up to the highest dose tested.

The diagram below outlines a generalized workflow for an acute toxicity study based on OECD

principles.
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1. Preparation
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4. Analysis & Reporting
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Caption: Generalized workflow for an acute toxicity test.

Environmental and Regulatory Context
A significant recent development is the identification of octamethyltrisiloxane as a Substance

of Very High Concern (SVHC) by the European Chemicals Agency (ECHA).[4][5] This is due to

its classification as "very persistent and very bioaccumulative" (vPvB).[4][5][6]

Persistence: The substance degrades very slowly in the environment.[6]
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Bioaccumulation: It has a high potential to accumulate in the tissues of living organisms, with

a bioconcentration factor (BCF) reported to be well above the threshold for a "very

bioaccumulative" classification.[4][6]

This vPvB classification means that while the substance may have low acute toxicity, its long-

term presence and accumulation in the environment and in organisms pose a significant

hazard.[4] For researchers and developers, this highlights the importance of responsible

disposal and minimizing environmental release. All waste must be handled as hazardous waste

in accordance with local, state, and federal regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GHS hazard classification of octamethyltrisiloxane for
lab safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607121#ghs-hazard-classification-of-
octamethyltrisiloxane-for-lab-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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